Cas no 193690-76-5 (N,2,6-Trimethyl-4-pyridinamine)

• Product Name: N,2,6-Trimethyl-4-pyridinamine
• CAS No: 193690-76-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 116432
• PubChem ID: 10510911
• Update Time: 2025-11-01

N,2,6-Trimethyl-4-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N,2,6-Trimethylpyridin-4-amine
• 4-Pyridinamine,N,2,6-trimethyl-
• 4-Pyridinamine,N,2,6-trimethyl-(9CI)
• SCHEMBL883719
• AKOS006377211
• DTXSID30440955
• 193690-76-5
• SB54316
• DB-335196
• N,2,6-Trimethyl-4-pyridinamine

• MDL： MFCD13190605
• Inchi： 1S/C8H12N2/c1-6-4-8(9-3)5-7(2)10-6/h4-5H,1-3H3,(H,9,10)
• InChI Key： WAJRZAKFGHYSOY-UHFFFAOYSA-N
• SMILES： N(C)C1C=C(C)N=C(C)C=1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 226.0±35.0 °C at 760 mmHg
• Flash Point: 90.5±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N,2,6-Trimethyl-4-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N,2,6-Trimethyl-4-pyridinamine

Comprehensive Overview of N,2,6-Trimethyl-4-pyridinamine (CAS No. 193690-76-5): Properties, Applications, and Industry Insights

N,2,6-Trimethyl-4-pyridinamine (CAS No. 193690-76-5) is a specialized organic compound belonging to the pyridine derivative family. With its unique molecular structure featuring three methyl groups and an amine functional group, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The trimethylpyridinamine scaffold offers versatile reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Recent advancements in heterocyclic chemistry have highlighted the importance of N,2,6-Trimethyl-4-pyridinamine as a building block for drug discovery. Researchers are particularly interested in its potential applications for developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. The compound's CAS number 193690-76-5 serves as a crucial identifier in patent literature and regulatory documentation, ensuring precise communication across international research teams.

From a synthetic chemistry perspective, the 4-pyridinamine core structure demonstrates remarkable stability under various reaction conditions. This characteristic makes 193690-76-5 particularly valuable for multi-step synthesis processes in medicinal chemistry. Industry reports indicate growing demand for this intermediate in contract research organizations (CROs) and pharmaceutical development pipelines, especially for projects targeting neurological and metabolic disorders.

Environmental and safety considerations for N,2,6-Trimethyl-4-pyridinamine follow standard laboratory protocols for handling amine-containing compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments with appropriate container materials is recommended to maintain compound integrity. The scientific community continues to investigate green chemistry approaches for synthesizing this pyridine derivative, aligning with sustainable development goals in chemical manufacturing.

Analytical characterization of CAS 193690-76-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and verify its structural configuration, which is critical for research reproducibility. Quality control specifications for trimethylpyridinamine products often include stringent limits on residual solvents and byproducts, meeting the exacting standards of pharmaceutical applications.

The commercial availability of N,2,6-Trimethyl-4-pyridinamine has expanded significantly in recent years, with major chemical suppliers offering custom synthesis and bulk quantities. Market analysts note particular interest from Asia-Pacific regions, where growing pharmaceutical R&D investments are driving demand for specialized intermediates like 193690-76-5. Pricing trends reflect both the compound's synthetic complexity and its emerging importance in drug development pipelines.

Patent landscape analysis reveals increasing intellectual property activity surrounding derivatives of 4-pyridinamine structures, particularly in therapeutic areas such as inflammation and oncology. The specific substitution pattern of N,2,6-Trimethyl-4-pyridinamine offers unique pharmacophore features that medicinal chemists are exploiting to enhance drug-target interactions. This strategic value explains why research publications mentioning CAS 193690-76-5 have shown steady growth in high-impact journals.

Future research directions for N,2,6-Trimethyl-4-pyridinamine may explore its potential in materials science applications, particularly in the development of organic semiconductors or catalytic systems. The compound's electron-donating properties and structural rigidity make it an interesting candidate for advanced material design. As computational chemistry tools improve, virtual screening of pyridine amine derivatives is accelerating the discovery of novel applications for this chemical scaffold.

For researchers working with 193690-76-5, proper analytical documentation is essential. Certificate of Analysis (CoA) documents should include detailed information about stereochemical purity, polymorphic forms (if applicable), and spectroscopic fingerprints. These quality assurance measures ensure reliable experimental results when N,2,6-Trimethyl-4-pyridinamine is incorporated into complex synthetic routes or biological screening assays.

The global market for pyridine derivatives continues to evolve, with N,2,6-Trimethyl-4-pyridinamine representing an important niche product. As regulatory requirements for pharmaceutical intermediates become more stringent, suppliers of CAS 193690-76-5 are implementing advanced quality management systems and traceability protocols. These developments support the compound's growing role in the development of next-generation therapeutic agents and functional materials.